Cas no 84347-15-9 (4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl-)

• Product Name: 4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl-
• CAS No: 84347-15-9
• MF: C₁₄H₁₇Cl₂N₃
• MW: 298.210880994797
• CID: 667323
• PubChem ID: 12792696
• Update Time: 2025-04-19

4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-(4-chlorobutyl)-N-ethyl-
• 2-chloro-N-(4-chlorobutyl)-N-ethylquinazolin-4-amine
• DTXSID20510030
• 84347-15-9

• Inchi： 1S/C14H17Cl2N3/c1-2-19(10-6-5-9-15)13-11-7-3-4-8-12(11)17-14(16)18-13/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key： GCKGYNTWYOYWGH-UHFFFAOYSA-N
• SMILES： ClCCCCN(C1C2C=CC=CC=2N=C(N=1)Cl)CC

Computed Properties

• Exact Mass: 297.0799529g/mol
• Monoisotopic Mass: 297.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29Ų